Cas no 2749887-69-0 (cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride)

• Product Name: cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride
• CAS No: 2749887-69-0
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6620687
• Update Time: 2026-03-11

cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c7-5-1-2-6(3-8)9-4-5;/h5-6,8H,1-4,7H2;1H/t5-,6-;/m0./s1
• InChI Key： ZUUGGVWNTHMQCC-GEMLJDPKSA-N
• SMILES： C([C@H]1OC[C@@H](N)CC1)O.Cl

Additional information on cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride

Comprehensive Overview of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride (CAS No. 2749887-69-0)

cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride (CAS No. 2749887-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its tetrahydro-pyran ring and amino functional group, is often explored for its role in drug discovery and development. Researchers are particularly interested in its stereochemistry, as the cis configuration can influence biological activity and molecular interactions.

In recent years, the demand for chiral building blocks like cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound’s hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications. Its molecular structure, featuring a tetrahydro-pyran scaffold, is commonly found in bioactive molecules, including antiviral and antibacterial agents, aligning with current trends in infectious disease research.

The synthesis of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride involves multi-step organic reactions, often starting from readily available pyran derivatives. Key steps include stereoselective reduction and amination, which require precise control to achieve the desired cis configuration. Modern techniques such as catalytic hydrogenation and enzymatic resolution have been employed to improve yield and purity, addressing the growing need for high-quality intermediates in pharmaceutical manufacturing.

From an application perspective, cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride is frequently utilized as a key intermediate in the synthesis of complex molecules. Its amino alcohol functionality makes it a versatile precursor for constructing heterocyclic compounds, which are prevalent in drugs targeting central nervous system (CNS) disorders and metabolic diseases. This aligns with the increasing focus on personalized medicine and targeted therapies, where precise molecular design is critical.

Quality control and characterization of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride are essential to ensure its suitability for research and development. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and confirm structural integrity. These methods are particularly relevant given the emphasis on regulatory compliance and good manufacturing practices (GMP) in the pharmaceutical industry.

In the context of green chemistry, efforts are underway to optimize the synthesis of cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride using environmentally friendly solvents and catalytic processes. This reflects broader industry trends toward sustainable chemical production and reduced environmental impact. Researchers are also exploring continuous flow chemistry as a means to enhance efficiency and scalability, addressing challenges associated with traditional batch processes.

The future prospects for cis-(5-Amino-tetrahydro-pyran-2-yl)-methanol hydrochloride are promising, particularly in the realm of drug discovery and material science. Its structural versatility and compatibility with various synthetic routes position it as a valuable tool for developing next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative healthcare solutions and cutting-edge research.